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Compound of Interest

Compound Name: Phenglutarimide

Cat. No.: B1680306 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physicochemical

properties of Phenglutarimide hydrochloride. The information is curated for researchers,

scientists, and professionals in drug development, with a focus on delivering precise data,

outlining relevant experimental methodologies, and illustrating key concepts through detailed

diagrams.

Chemical Identity and Structure
Phenglutarimide hydrochloride is the hydrochloride salt of Phenglutarimide, an

anticholinergic agent that has been used as an antiparkinsonian drug.[1] Its chemical name is

3-[2-(Diethylamino)ethyl]-3-phenyl-2,6-piperidinedione hydrochloride.

Chemical Structure:

Caption: Chemical structure of Phenglutarimide Hydrochloride.
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The following tables summarize the key quantitative physicochemical properties of both

Phenglutarimide and its hydrochloride salt for easy comparison.

Table 1: General Physicochemical Properties

Property Value Source

Phenglutarimide

Molecular Formula C17H24N2O2 [2]

Molecular Weight 288.39 g/mol [1][3]

Appearance Crystals from isopropanol

Phenglutarimide Hydrochloride

Molecular Formula C17H25ClN2O2 [4][5]

Molecular Weight 324.85 g/mol [4]

Appearance
Crystals from methanol + ethyl

acetate

Table 2: Solubility and Partitioning Characteristics

Property Value Source

Phenglutarimide

Water Solubility (predicted) 0.187 mg/mL [6]

logP (predicted) 2.0, 2.69 [6]

Phenglutarimide Hydrochloride

Water Solubility Freely soluble in water

Table 3: Thermal and Acid-Base Properties
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Property Value Source

Phenglutarimide

Melting Point 125-127 °C

pKa (Strongest Acidic,

predicted)
11.7 [6]

pKa (Strongest Basic,

predicted)
9.96 [6]

Phenglutarimide Hydrochloride

Melting Point
168-172 °C (decomposes),

also reported as 176-177 °C

Experimental Protocols for Physicochemical
Characterization
While specific experimental protocols for Phenglutarimide hydrochloride are not detailed in the

readily available literature, this section outlines standard methodologies used for determining

the key physicochemical properties of active pharmaceutical ingredients (APIs).[7]

Determination of Melting Point
The melting point is a critical indicator of purity and is often determined using Differential

Scanning Calorimetry (DSC).

Experimental Workflow for DSC:
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Start

Sample Preparation:
Accurately weigh 2-5 mg of
Phenglutarimide HCl into an

aluminum pan.

Hermetically seal the pan. Place sample and reference
pans into the DSC cell.

Heat at a constant rate
(e.g., 10 °C/min) under an

inert atmosphere (e.g., nitrogen).

Record the heat flow as a
function of temperature.

Determine the melting point
from the onset temperature
of the endothermic peak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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